Cas no 1314395-77-1 (1-[1-(difluoromethyl)cyclopropyl]methanamine)

• Product Name: 1-[1-(difluoromethyl)cyclopropyl]methanamine
• CAS No: 1314395-77-1
• MF: C₅H₉F₂N
• MW: 121.12846827507
• CID: 4693973
• PubChem ID: 84716030
• Update Time: 2025-07-02

1-[1-(difluoromethyl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(difluoromethyl)cyclopropyl]methanamine
• 1-[1-(difluoromethyl)cyclopropyl]methanamine

• Inchi： 1S/C5H9F2N/c6-4(7)5(3-8)1-2-5/h4H,1-3,8H2
• InChI Key： GCHHPGOTSNXFSB-UHFFFAOYSA-N
• SMILES： FC(C1(CN)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.4
• Topological Polar Surface Area: 26

Additional information on 1-[1-(difluoromethyl)cyclopropyl]methanamine

Comprehensive Overview of 1-[1-(Difluoromethyl)cyclopropyl]methanamine (CAS No. 1314395-77-1): Properties, Applications, and Industry Insights

The compound 1-[1-(difluoromethyl)cyclopropyl]methanamine (CAS No. 1314395-77-1) is a specialized cyclopropylamine derivative with a unique difluoromethyl substitution. Its molecular structure combines the steric constraints of a cyclopropane ring with the electronic effects of fluorine atoms, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the methanamine moiety further enhances its reactivity, enabling diverse synthetic applications.

In recent years, the demand for fluorinated building blocks like 1-[1-(difluoromethyl)cyclopropyl]methanamine has surged due to their role in modulating the bioavailability and metabolic stability of drug candidates. This aligns with the pharmaceutical industry's focus on precision medicine and targeted therapies, where fluorination strategies are critical for optimizing drug performance. Researchers frequently search for "fluorinated cyclopropane derivatives" or "CAS 1314395-77-1 applications," reflecting growing interest in this niche chemical space.

The synthesis of 1314395-77-1 typically involves multi-step routes, often starting from cyclopropyl precursors followed by difluoromethylation and subsequent functionalization. Its stereoelectronic properties make it particularly useful in asymmetric catalysis and chiral auxiliary applications. Notably, the compound's low molecular weight and high polarity contribute to its utility in fragment-based drug discovery (FBDD), a trending topic in AI-driven drug design platforms.

From an industrial perspective, 1-[1-(difluoromethyl)cyclopropyl]methanamine addresses key challenges in green chemistry. The incorporation of fluorine atoms often reduces the required dosage of active ingredients, aligning with sustainable manufacturing principles. This resonates with ESG (Environmental, Social, and Governance) metrics increasingly demanded by investors, as seen in searches for "fluorochemicals in circular economy."

Analytical characterization of CAS No. 1314395-77-1 employs advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry (HRMS), topics frequently queried by analytical chemists. The compound's thermal stability and solubility profile have been systematically studied to meet regulatory requirements for Good Manufacturing Practice (GMP) compliance in pharmaceutical applications.

Emerging research suggests potential applications of this amine derivative in material science, particularly in designing fluorinated polymers with enhanced dielectric properties. This intersects with the booming field of flexible electronics and energy storage solutions, where users often search for "novel fluorinated monomers." The compound's rigid cyclopropane core may contribute to dimensional stability in advanced materials.

Regulatory aspects of 1314395-77-1 warrant careful consideration. While not classified as hazardous under current guidelines, proper handling protocols should be followed due to its amine functionality. Safety data sheets (SDS) emphasize standard laboratory precautions, a topic of perennial interest evidenced by searches for "amine compound storage guidelines."

The commercial availability of 1-[1-(difluoromethyl)cyclopropyl]methanamine through specialty chemical suppliers has expanded significantly, with purity grades ranging from research-grade (90-95%) to GMP-grade (>99%). This availability supports its growing adoption in high-throughput screening (HTS) platforms, a key focus area in automated drug discovery workflows.

Future directions for this compound may involve exploration in bioconjugation chemistry, where its primary amine group could serve as an anchor for proteolysis-targeting chimeras (PROTACs). This aligns with the explosive growth of targeted protein degradation therapies, a hot topic generating thousands of scholarly searches monthly.

In summary, 1-[1-(difluoromethyl)cyclopropyl]methanamine represents a versatile scaffold at the intersection of medicinal chemistry, materials science, and sustainable technology. Its unique structural features continue to inspire innovation across multiple disciplines, addressing contemporary challenges from drug resistance to advanced material design.